Neutron Scattering Length Density Contrast
In small-angle neutron scattering (SANS) and neutron reflectometry, the scattering length density (SLD) contrast between lipid domains and solvent determines signal-to-noise and structural resolution. For chain-deuterated DPPC-d62, the tail SLD is 7.5 × 10⁻⁶ Å⁻² at room temperature, compared to −0.4 × 10⁻⁶ Å⁻² for fully protiated (hydrogenous) DPPC tails—a net difference of 7.9 × 10⁻⁶ Å⁻² [1]. DPPC-d71 adds headgroup deuteration (d9-choline) on top of the d62 chains, thereby increasing the overall molecular SLD beyond that of DPPC-d62 and providing simultaneous contrast in both the hydrophobic core and the lipid–water interface region, a dual capability not available from DPPC-d62 (chain-only) or DPPC-d9 (headgroup-only) [2]. In practice, the lipid bilayer structural model of Kučerka et al. required three separate deuterated DPPC analogs (DPPC-d62, DPPC-d13, DPPC-d9) to achieve multiple independent contrast points for simultaneous neutron and X-ray scattering analysis; DPPC-d71, combining chain and headgroup deuteration in a single molecular species, offers an intrinsically richer contrast profile that can reduce the number of lipid formulations needed [3].
| Evidence Dimension | Tail scattering length density (SLD) at room temperature |
|---|---|
| Target Compound Data | DPPC-d71: tail SLD ≥7.5 × 10⁻⁶ Å⁻² (chain-d62) plus additional headgroup SLD contribution from d9-choline; overall molecular SLD higher than DPPC-d62 alone. |
| Comparator Or Baseline | Protiated DPPC tail SLD = −0.4 × 10⁻⁶ Å⁻²; DPPC-d62 tail SLD = 7.5 × 10⁻⁶ Å⁻² (chain-only, no headgroup contrast enhancement); DPPC-d9 provides headgroup contrast only, tail region remains protiated (approx. −0.4 × 10⁻⁶ Å⁻²). |
| Quantified Difference | Net tail SLD contrast vs. protiated DPPC: Δ = 7.9 × 10⁻⁶ Å⁻² for chain-d62 region; DPPC-d71 adds headgroup deuteration contrast not provided by DPPC-d62. |
| Conditions | Room temperature; SLD calculated from atomic composition and molecular volume of dDPPC (chain-deuterated) vs. hydrogenous DPPC using standard scattering length tables [1]; headgroup deuteration contribution inferred from compositional analysis. |
Why This Matters
For neutron scattering experiments requiring simultaneous resolution of both hydrophobic core and headgroup regions, DPPC-d71 enables a single-compound contrast strategy that would otherwise require multiple separate deuterated analogs, reducing experimental complexity and lipid procurement cost.
- [1] Krzyzanowski N, Porcar L, Perez-Salas U. A Small-Angle Neutron Scattering, Calorimetry and Densitometry Study to Detect Phase Boundaries and Nanoscale Domain Structure in a Binary Lipid Mixture. Membranes. 2023;13(3):323. DOI: 10.3390/membranes13030323. View Source
- [2] Belička M, Dubnický P, Uhríková D, Pullmannová P, Funari SS, Balgavý P, Kučerka N. The component group structure of DPPC bilayers obtained by specular neutron reflectometry. Soft Matter. 2015;11(31):6275-6283. DOI: 10.1039/c5sm00274e. View Source
- [3] Kučerka N, Nagle JF, Sachs JN, Feller SE, Pencer J, Jackson A, Katsaras J. Lipid bilayer structure determined by the simultaneous analysis of neutron and X-ray scattering data. Biophysical Journal. 2008;95(5):2356-2367. DOI: 10.1529/biophysj.108.132662. View Source
